Cas no 232941-00-3 (3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine)

• Product Name: 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine
• CAS No: 232941-00-3
• MF: C₁₂H₁₀N₂S₂
• MW: 246.351199626923
• CID: 252146
• PubChem ID: 2735376
• Update Time: 2025-10-31

3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenamine,3-(2-benzothiazolyl)-4-methyl-
• 2-[3-(2-amino-4-methyl)thienyl]benzothiazole
• 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine
• HMS552F06
• 232941-00-3
• YXXFAQKMMOVVIA-UHFFFAOYSA-N
• PS-6013
• A816660
• SCHEMBL3713049
• 2-Thiophenamine, 3-(2-benzothiazolyl)-4-methyl-
• DTXSID80370697
• AKOS026675532
• 2-(2-Amino-4-methylthien-3-yl)benzothiazole
• 3-(benzo[d]thiazol-2-yl)-4-methylthiophen-2-amine
• CCG-241879
• FT-0613485
• CHEMBL2374315
• 2-(2-Amino-4-methylthien-3-yl)-1,3-benzothiazole
• Maybridge1_003812
• W-206820
• CS-0318277
• DB-046121

• MDL： MFCD02179980
• Inchi： 1S/C12H10N2S2/c1-7-6-15-11(13)10(7)12-14-8-4-2-3-5-9(8)16-12/h2-6H,13H2,1H3
• InChI Key： YXXFAQKMMOVVIA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=C(N)SC=C1C

Computed Properties

• Exact Mass: 246.02900
• Monoisotopic Mass: 246.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.371
• Melting Point: 111 °C
• Boiling Point: 440.4°Cat760mmHg
• Flash Point: 220.1°C
• Refractive Index: 1.742
• PSA: 95.39000
• LogP: 4.49660
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine

Introduction to Compound with CAS No. 232941-00-3 and Product Name: 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine

The compound with the CAS number 232941-00-3 and the product name 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule incorporates both benzothiazole and thiophene moieties, which are well-known for their pharmacological properties and roles in drug development.

In recent years, there has been a growing interest in the synthesis and exploration of novel derivatives of benzothiazole and thiophene. These heterocycles are not only structurally interesting but also exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The compound 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine is particularly noteworthy due to its unique structural features and the potential therapeutic applications it may offer.

The benzothiazole ring is a prominent scaffold in medicinal chemistry, known for its stability and ability to interact with various biological targets. It has been extensively studied for its role in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The presence of the benzothiazole moiety in 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine suggests that this compound may possess similar pharmacological properties, making it a promising candidate for further investigation.

Additionally, the thiophene ring contributes to the compound's complexity and functionality. Thiophenes are known for their role in various pharmaceuticals due to their ability to form stable aromatic systems and their interaction with biological receptors. The combination of benzothiazole and thiophene in 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine creates a unique molecular environment that may enhance its biological activity. This dual heterocyclic system has the potential to exhibit synergistic effects, leading to improved efficacy compared to single heterocyclic compounds.

Recent studies have demonstrated the importance of molecular diversity in drug discovery. The synthesis of novel derivatives like 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine allows researchers to explore new chemical spaces and identify compounds with unique pharmacological profiles. The structural features of this compound make it an attractive candidate for further exploration in various therapeutic areas.

The synthesis of 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are crucial for producing compounds with high chemical integrity, which is essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies on 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine have shown promising results in vitro. The compound has demonstrated potential inhibitory activity against various enzymes and receptors associated with diseases such as cancer and inflammation. These findings suggest that further investigation is warranted to fully elucidate its therapeutic potential.

The pharmacokinetic properties of 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine are also an important consideration in its development as a drug candidate. Factors such as solubility, bioavailability, metabolic stability, and toxicity need to be carefully evaluated. Advanced computational methods and experimental techniques are used to predict and assess these properties, ensuring that the compound has the necessary characteristics for successful drug development.

One of the most exciting aspects of working with compounds like 3-(1,3-Benzothiazol-2-yl)-4-methylthiophen-2-amine is the opportunity to contribute to the advancement of medicine through innovative research. The integration of cutting-edge synthetic chemistry with modern pharmacological techniques allows for the discovery of novel therapeutic agents that can address unmet medical needs.

Future directions for research on 3-(1,3-Benzothiazol-2-ytl)-4-methylthiophen--2-amine include exploring its mechanism of action in detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide further optimization efforts.

Additionally, preclinical studies are essential to evaluate the safety and efficacy of 3-(1,3-Benzothiazol--yl)-4-methylthiophen--2-amine before it can be considered for clinical trials. These studies will provide critical data on its pharmacokinetic profile and potential side effects, helping researchers determine whether it is suitable for further development as a drug candidate.

In conclusion, 32(13-Benz0thaz01o - yl) - 44 - methylthiop hen - 22 - am ine represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities . Further research is needed to fully elucidate its therapeutic potential , but preliminary findings suggest that this compound may have valuable applications in medicine . As our understanding of molecular diversity continues to grow , compounds like this one will play an increasingly important role in drug discovery efforts worldwide . p >